Cas no 497177-66-9 (1-(4-amino-1-piperidyl)-2,2,2-trifluoro-ethanone)

• Product Name: 1-(4-amino-1-piperidyl)-2,2,2-trifluoro-ethanone
• CAS No: 497177-66-9
• MF: C₇H₁₁F₃N₂O
• MW: 196.170252084732
• MDL: MFCD11849675
• CID: 932720
• PubChem ID: 45080916
• Update Time: 2025-05-24

1-(4-amino-1-piperidyl)-2,2,2-trifluoro-ethanone Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinamine, 1-(trifluoroacetyl)- (9CI)
• 1-(4-aminopiperidin-1-yl)-2,2,2-trifluoroethanone
• 1-(4-amino-1-piperidyl)-2,2,2-trifluoro-ethanone
• AS-30326
• IMIRFQOBCRHHFT-UHFFFAOYSA-N
• SB43059
• F1908-1225
• 497177-66-9
• DTXSID10664197
• AKOS009157971
• 4-Piperidinamine, 1-(trifluoroacetyl)-
• SCHEMBL4131266
• 1-(4-Amino-1-Piperidinyl)-2,2,2-Trifluoroethanone
• 1-(4-Aminopiperidin-1-yl)-2,2,2-trifluoroethan-1-one
• 1-(trifluoroacetyl)piperidin-4-amine
• CS-0319977
• DB-272678
• F78393
• ALBB-037064

• MDL： MFCD11849675
• Inchi： 1S/C7H11F3N2O/c8-7(9,10)6(13)12-3-1-5(11)2-4-12/h5H,1-4,11H2
• InChI Key： IMIRFQOBCRHHFT-UHFFFAOYSA-N
• SMILES： FC(C(N1CCC(CC1)N)=O)(F)F

Computed Properties

• Exact Mass: 196.08234746g/mol
• Monoisotopic Mass: 196.08234746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 46.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 1-(4-amino-1-piperidyl)-2,2,2-trifluoro-ethanone

Recent Advances in the Study of 1-(4-amino-1-piperidyl)-2,2,2-trifluoro-ethanone (CAS: 497177-66-9)

1-(4-amino-1-piperidyl)-2,2,2-trifluoro-ethanone (CAS: 497177-66-9) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of kinase inhibitors and other small-molecule drugs. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential applications in drug discovery.

The compound's unique structure, featuring a trifluoroacetyl group attached to a piperidine ring, has been the subject of extensive investigation. Recent publications have demonstrated its utility in the synthesis of potent and selective inhibitors targeting various kinases, including those involved in cancer and inflammatory diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the use of 1-(4-amino-1-piperidyl)-2,2,2-trifluoro-ethanone as a critical building block in the development of a new class of PI3K inhibitors, which showed promising results in preclinical models of breast cancer.

In addition to its role in kinase inhibitor development, recent research has explored the compound's potential in other therapeutic areas. A study published in Bioorganic & Medicinal Chemistry Letters in early 2024 investigated its use as a precursor for the synthesis of novel antimicrobial agents. The researchers found that derivatives of 1-(4-amino-1-piperidyl)-2,2,2-trifluoro-ethanone exhibited significant activity against a range of Gram-positive and Gram-negative bacteria, suggesting its potential as a scaffold for the development of new antibiotics.

From a chemical perspective, the stability and reactivity of 1-(4-amino-1-piperidyl)-2,2,2-trifluoro-ethanone have been the focus of several recent studies. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to characterize its structure and behavior under various conditions. These studies have provided valuable insights into the compound's reactivity, which is crucial for its application in synthetic chemistry and drug design.

Looking ahead, the versatility of 1-(4-amino-1-piperidyl)-2,2,2-trifluoro-ethanone suggests that it will continue to play a significant role in pharmaceutical research. Ongoing studies are exploring its potential in other areas, such as neurodegenerative diseases and metabolic disorders. Furthermore, efforts are being made to optimize its synthesis and improve its yield, which could facilitate its broader application in drug discovery. As the field advances, this compound is likely to remain a focal point for researchers seeking to develop innovative therapeutic agents.